Cas no 380346-36-1 (4-(3-chloro-4-methylphenyl)-5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(3-chloro-4-methylphenyl)-5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 380346-36-1
• MF: C₁₅H₁₁Cl₂N₃S
• MW: 336.238939523697
• MDL: MFCD02725644
• CID: 3057165
• PubChem ID: 2384572
• Update Time: 2025-06-18

4-(3-chloro-4-methylphenyl)-5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-4-methyl-phenyl)-5-(4-chloro-phenyl)-4H-[1,2,4]triazole-3-thiol
• 4-(3-chloro-4-methylphenyl)-5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol
• 380346-36-1
• 4-(3-chloro-4-methylphenyl)-3-(4-chlorophenyl)-1H-1,2,4-triazole-5-thione
• Z56277065
• EN300-03075
• 4-(3-chloro-4-methylphenyl)-5-(4-chlorophenyl)-2H-1,2,4-triazole-3-thione
• UPCMLD0ENAT0507-3867:001
• CCG-318803
• AKOS000115759

• MDL： MFCD02725644
• Inchi： 1S/C15H11Cl2N3S/c1-9-2-7-12(8-13(9)17)20-14(18-19-15(20)21)10-3-5-11(16)6-4-10/h2-8H,1H3,(H,19,21)
• InChI Key： MYPJJOVWGAJQGI-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C(NN=C1C1C=CC(=CC=1)Cl)=S

Computed Properties

• Exact Mass: 335.005
• Monoisotopic Mass: 335.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(3-chloro-4-methylphenyl)-5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-(3-chloro-4-methylphenyl)-5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 380346-36-1)

4-(3-chloro-4-methylphenyl)-5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 380346-36-1, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of multiple halogen substituents and a thiol group, contribute to its unique chemical properties and reactivity.

The chemical structure of 4-(3-chloro-4-methylphenyl)-5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol consists of a central triazole ring substituted with a thiol group at the 3-position. The phenyl rings at the 3 and 5 positions are further modified with chlorine atoms and a methyl group, respectively. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in treating various diseases. Triazole derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The thiol group in 4-(3-chloro-4-methylphenyl)-5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol is particularly noteworthy as it can participate in various chemical reactions, including disulfide bond formation and redox processes, which are crucial in biological systems.

Recent research has highlighted the importance of halogenated aromatic compounds in medicinal chemistry. The presence of chlorine atoms in the 3-chloro-4-methylphenyl and 4-chlorophenyl substituents enhances the lipophilicity and metabolic stability of the molecule. These properties are often desirable in drug candidates as they can improve oral bioavailability and prolong half-life. Additionally, halogenated aromatic compounds have been shown to exhibit enhanced binding affinity to biological targets due to their ability to engage in multiple non-covalent interactions.

The pharmaceutical industry has been actively exploring new derivatives of triazole compounds for their potential therapeutic benefits. Several studies have demonstrated that modifications at specific positions on the triazole ring can significantly alter its biological activity. For instance, the introduction of electron-withdrawing groups such as chlorine can enhance the molecule's ability to interact with biological targets. This has led to the discovery of several potent inhibitors and agonists that have shown promise in preclinical studies.

One area where 4-(3-chloro-4-methylphenyl)-5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol shows particular promise is in the field of oncology. Cancer research has identified several enzymes and signaling pathways that are dysregulated in tumor cells. Small molecule inhibitors targeting these pathways have emerged as a major focus for drug development. The unique structural features of this compound make it a potential candidate for inhibiting key enzymes involved in cancer progression.

Moreover, the biological activity of this compound has been investigated in various cellular and animal models. Preliminary studies have suggested that it may exhibit inhibitory effects on certain enzymes associated with cancer cell proliferation and survival. These findings are particularly exciting as they could lead to the development of new therapeutic strategies for treating cancer. Further research is needed to fully elucidate its mechanism of action and potential side effects.

In addition to its potential applications in oncology, 4-(3-chloro-4-methylphenyl)-5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol may also have applications in other therapeutic areas. For example, its structural similarity to known antimicrobial agents suggests that it could be effective against bacterial and fungal infections. The halogenated phenyl rings provide a scaffold that can interact with bacterial enzymes or cell wall components, potentially leading to novel antimicrobial therapies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex triazole core structure efficiently. The introduction of chlorine atoms at specific positions on the phenyl rings is achieved through nucleophilic aromatic substitution reactions or direct chlorination methods.

The spectroscopic characterization of 4-(3-chloro-4-methylphenyl)-5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography has been used to determine the three-dimensional structure of crystals formed by this compound.

In conclusion, 4-(3-chloro-4-methylphenyl)-5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 380346-36-1) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further investigation in drug discovery programs targeting various diseases such as cancer and infectious disorders. Continued research into its biological activity will provide valuable insights into its therapeutic potential.